Cas no 87299-64-7 (Ethyl 5-sulfamoylfuran-2-carboxylate)

• Product Name: Ethyl 5-sulfamoylfuran-2-carboxylate
• CAS No: 87299-64-7
• MF: C₇H₉NO₅S
• MW: 219.215060949326
• MDL: MFCD03017268
• CID: 4718053
• PubChem ID: 4323929
• Update Time: 2025-11-02

Ethyl 5-sulfamoylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-sulfamoylfuran-2-carboxylate
• ChemDiv2_000745
• Oprea1_123715
• HMS1371B19
• ethyl 5-(aminosulfonyl)-2-furoate
• 5-Sulfamoyl-furan-2-carboxylic acid ethyl ester
• Ethyl 5-sulfamoylfuran-2-carboxylate

• MDL： MFCD03017268
• Inchi： 1S/C7H9NO5S/c1-2-12-7(9)5-3-4-6(13-5)14(8,10)11/h3-4H,2H2,1H3,(H2,8,10,11)
• InChI Key： QMZFVLHEHUPKBC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=O)OCC)O1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Ethyl 5-sulfamoylfuran-2-carboxylate

Exploring the Versatile Applications of Ethyl 5-sulfamoylfuran-2-carboxylate (CAS No. 87299-64-7) in Modern Chemistry

Ethyl 5-sulfamoylfuran-2-carboxylate (CAS No. 87299-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan-based derivative, characterized by its sulfamoyl and ester functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and material science applications.

The compound's molecular structure combines a furan ring with a sulfamoyl group at the 5-position and an ethyl carboxylate moiety at the 2-position. This arrangement provides multiple sites for chemical modification, allowing researchers to create diverse derivatives for various applications. Recent studies have highlighted its potential in developing novel enzyme inhibitors, particularly in addressing current challenges in metabolic disorder treatments.

In the pharmaceutical sector, Ethyl 5-sulfamoylfuran-2-carboxylate has shown promise as a precursor for small molecule therapeutics. Its structural motif appears in several investigational compounds targeting carbonic anhydrase isoforms, a hot topic in current drug development. Researchers are particularly interested in its potential applications for glaucoma treatment and anti-obesity drugs, areas receiving growing attention in medical research.

The agrochemical industry has also explored applications of this compound, particularly in developing new-generation crop protection agents. Its furan core structure, when combined with the sulfamoyl group, demonstrates interesting interactions with plant enzymes, making it a candidate for designing environmentally friendly pesticides. This aligns with current industry trends toward sustainable agriculture solutions.

From a synthetic chemistry perspective, CAS 87299-64-7 offers several advantages. The compound demonstrates good stability under standard laboratory conditions and shows excellent solubility in common organic solvents. These properties make it particularly valuable for high-throughput screening applications and combinatorial chemistry approaches that are revolutionizing drug discovery processes.

Recent advancements in green chemistry have explored more sustainable synthesis routes for Ethyl 5-sulfamoylfuran-2-carboxylate. Researchers are investigating catalytic methods and solvent-free conditions to produce this intermediate, addressing growing concerns about chemical manufacturing's environmental impact. These developments respond to increasing market demand for eco-friendly synthesis methods in the fine chemicals industry.

The compound's physicochemical properties have been extensively studied. It typically appears as a white to off-white crystalline powder with a melting point range of 145-148°C. Its molecular weight of 219.22 g/mol and moderate lipophilicity (calculated logP ~1.2) make it suitable for various formulation developments. These characteristics are particularly relevant for researchers working on drug delivery systems, a rapidly growing field in pharmaceutical sciences.

Quality control aspects of Ethyl 5-sulfamoylfuran-2-carboxylate production have gained importance with increasing regulatory requirements. Advanced analytical techniques including HPLC, LC-MS, and NMR spectroscopy are routinely employed to ensure high purity standards (>98%). The compound's stability under various storage conditions has been documented, with recommendations for storage in cool, dry environments protected from light.

Market analysis indicates steady growth in demand for CAS 87299-64-7, particularly from contract research organizations and academic institutions. The compound's versatility as a research chemical has maintained its relevance despite fluctuations in specific application areas. Current pricing trends reflect its niche status as a specialized intermediate, with costs varying based on purity grades and order quantities.

Future research directions for Ethyl 5-sulfamoylfuran-2-carboxylate include exploration of its potential in material science applications. Preliminary studies suggest possible uses in designing novel polymers with specific electronic properties. Additionally, its derivatives are being investigated for fluorescent probes development, an area experiencing rapid growth in biochemical research.

Safety considerations for handling this compound follow standard laboratory protocols. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended. Material safety data sheets provide detailed handling instructions, emphasizing the importance of proper ventilation during large-scale operations.

The intellectual property landscape surrounding 87299-64-7 shows numerous patents citing this compound as an intermediate or key starting material. Recent filings indicate growing interest in its application for personalized medicine approaches, particularly in combination therapies. This reflects broader trends in pharmaceutical research toward targeted treatment strategies.

Academic interest in Ethyl 5-sulfamoylfuran-2-carboxylate continues to grow, with increasing citations in scientific literature. Recent publications have explored its use in click chemistry applications and as a scaffold for fragment-based drug design. These applications align with current research priorities in medicinal chemistry, particularly in addressing challenging biological targets.

Supply chain considerations for this specialty chemical have become more sophisticated, with manufacturers offering custom synthesis services and various packaging options to meet diverse research needs. The development of reliable synthetic routes has improved availability, though technical grade material remains primarily produced on demand rather than maintained in large inventories.

In conclusion, Ethyl 5-sulfamoylfuran-2-carboxylate (CAS No. 87299-64-7) represents a versatile and valuable chemical intermediate with growing importance across multiple research domains. Its unique structural features and synthetic flexibility ensure its continued relevance in addressing current scientific challenges, particularly in life sciences and materials development. As research methodologies evolve, this compound is likely to find even broader applications in cutting-edge scientific endeavors.